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Cat. No.: B047042 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-Ethoxybenzoic acid (CAS 134-

11-2), an organic compound with significant applications in various scientific fields, notably in

dental materials and as a versatile chemical intermediate. This document collates essential

data on its chemical and physical properties, spectroscopic characteristics, and safety and

handling protocols. Detailed experimental procedures for its synthesis and analysis are

presented, alongside insights into its formulation in dental cements. While the compound is

noted for its anti-inflammatory and analgesic properties, specific signaling pathways have not

been extensively documented in publicly available literature. This guide aims to be a critical

resource for professionals engaged in research and development involving 2-Ethoxybenzoic
acid.

Chemical and Physical Properties
2-Ethoxybenzoic acid, also known as o-ethoxybenzoic acid, is a derivative of benzoic acid.[1]

Its core chemical and physical properties are summarized in the tables below, providing a quick

reference for laboratory and research applications.

Table 1: General and Physical Properties
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Property Value Reference(s)

CAS Number 134-11-2 [1]

Molecular Formula C₉H₁₀O₃ [2]

Molecular Weight 166.17 g/mol [2]

Appearance
White crystalline powder or

solid
[3]

Melting Point 19-20 °C [1]

Boiling Point 174-176 °C at 15 mmHg [4]

Density 1.105 g/cm³ [4]

Refractive Index (n20/D) 1.540 [4]

Solubility
Soluble in ethanol and ether;

slightly soluble in water.
[3]

pKa Approximately 4.21 [3]

logP (Octanol/Water) 2.1 (estimated) [5]

Table 2: Spectroscopic Data
Spectroscopic Technique

Key Data and
Observations

Reference(s)

¹H NMR
Spectral data available in

public databases.
[6]

¹³C NMR
Spectral data available in

public databases.
[6]

Infrared (IR)
Spectra available in the NIST

WebBook.
[7]

Mass Spectrometry (MS)

Electron ionization mass

spectrum available in the NIST

WebBook.

[7]
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Safety and Hazard Information
Proper handling of 2-Ethoxybenzoic acid is crucial to ensure laboratory safety. The compound

is classified with several hazards, and appropriate personal protective equipment (PPE) should

be used at all times.

Table 3: GHS Hazard Classification
Hazard Class GHS Code Description Reference(s)

Acute toxicity, oral H302 Harmful if swallowed [8]

Skin

corrosion/irritation
H315 Causes skin irritation [8]

Serious eye

damage/eye irritation
H319

Causes serious eye

irritation
[8]

Specific target organ

toxicity, single

exposure

H335
May cause respiratory

irritation
[8]

Precautionary Statements: P261, P264, P270, P271, P280, P301+P312, P302+P352,

P304+P340, P305+P351+P338, P332+P313, P337+P313, P362, P403+P233, P405, P501.[8]

Experimental Protocols
This section provides detailed methodologies for key experiments involving 2-Ethoxybenzoic
acid.

Synthesis of 2-Ethoxybenzoic Acid
Several synthetic routes for 2-Ethoxybenzoic acid have been reported. A common method

involves the O-alkylation of a salicylic acid derivative.[3]

Method 1: From Ethyl o-Ethoxybenzoate[8]

Reaction Setup: In a reaction vessel, dissolve ethyl 2-ethoxybenzoate (10 g, 240 mmol) in

dimethyl sulfoxide (40 mL).
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Addition of Base: To the stirred solution, add potassium tert-butoxide (10 g, 890 mmol)

batchwise.

Heating: Heat the reaction mixture to 70 °C in a water bath and maintain this temperature for

2 hours.

Monitoring: Monitor the progress of the reaction using thin-layer chromatography (TLC) with

a hexane-ethyl acetate (8:2) mobile phase.

Quenching: Upon completion, cool the reaction mixture to 10 °C and pour it into ice water.

Acidification and Isolation: Acidify the mixture with 5% dilute hydrochloric acid. Filter the

precipitated solid and wash it thoroughly with distilled water.

Purification: Recrystallize the crude product from hexane (50 mL) to obtain 2-ethoxybenzoic
acid as an off-white solid. The reported yield is approximately 80%.[8]

Method 2: From Methyl Salicylate[8]

Reaction Setup: In a 1000L reaction kettle, add 5% of 95% ethanol.

Base and Substrate Addition: Under stirring and cooling, add solid KOH (60 kg, 90% purity)

in batches. Then, add methyl salicylate (152 kg, 99.5% purity) dropwise at 15 °C.

Alkylation: At 15 °C, add diethyl sulfate (162 kg) dropwise, maintaining the temperature at 15

°C. The reaction is typically complete in about 6 hours.

Hydrolysis: Add water (665 kg) and NaOH (53.2 kg) and heat the mixture to 65 °C for 6

hours.

Work-up: Cool the reaction solution and acidify with hydrochloric acid to a pH of 4.5.

Separate the organic layer and wash it twice with water.

Purification: Purify the product by distillation under reduced pressure. This large-scale

synthesis reports a yield of 98.31%.[8]
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Synthesis of 2-Ethoxybenzoic Acid

Starting Material
(e.g., Methyl Salicylate)

O-Alkylation
(e.g., with Diethyl Sulfate & KOH)

Ester Hydrolysis
(e.g., with NaOH) Acidification & Extraction Purification

(e.g., Distillation or Recrystallization) 2-Ethoxybenzoic Acid

Click to download full resolution via product page

A generalized workflow for the synthesis of 2-Ethoxybenzoic acid.

Determination of pKa
The acid dissociation constant (pKa) can be determined by potentiometric titration.

Preparation of Analyte Solution: Accurately weigh approximately 0.28 g of 2-Ethoxybenzoic
acid and dissolve it in 10 cm³ of 95% ethanol in a 250 cm³ beaker. Once dissolved, add 90

cm³ of deionized water and stir until the solution is homogeneous.

Titration Setup: Calibrate a pH meter using standard buffer solutions. Place the pH probe

into the analyte solution. Fill a 50 cm³ burette with a standardized 0.10 mol dm⁻³ sodium

hydroxide solution.

Titration: Add the sodium hydroxide solution in 2 cm³ increments, recording the pH after each

addition and thorough stirring. Near the equivalence point, where the pH changes rapidly,

reduce the titrant additions to 0.5 cm³ increments.

Data Analysis: Plot a graph of pH versus the volume of sodium hydroxide solution added.

The pKa is the pH at the half-equivalence point.

Determination of Octanol-Water Partition Coefficient
(logP)
The octanol-water partition coefficient is a measure of a compound's lipophilicity and is

commonly determined using the shake-flask method as outlined in OECD Guideline 107.[9]

Solvent Preparation: Use high-purity n-octanol and water. Pre-saturate the n-octanol with

water and the water with n-octanol by shaking them together for 24 hours and then allowing
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the phases to separate.

Test Solution Preparation: Prepare a stock solution of 2-Ethoxybenzoic acid in n-octanol.

The concentration should be chosen to be within the analytical detection limits in both

phases.

Partitioning: In a suitable vessel, combine known volumes of the pre-saturated n-octanol

(containing the test substance) and pre-saturated water. The volume ratio of n-octanol to

water should be varied in different runs (e.g., 1:1, 1:2, 2:1).

Equilibration: Shake the vessel at a constant temperature (e.g., 25 °C) until equilibrium is

reached.

Phase Separation: Separate the n-octanol and water phases, typically by centrifugation.

Concentration Analysis: Determine the concentration of 2-Ethoxybenzoic acid in each

phase using a suitable analytical method, such as UV-Vis spectroscopy or HPLC.

Calculation: The partition coefficient (P) is the ratio of the concentration of the analyte in the

n-octanol phase to its concentration in the aqueous phase. The logP is the base-10 logarithm

of P.
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Shake-Flask Method for LogP Determination

Prepare Pre-saturated
n-Octanol and Water

Dissolve 2-Ethoxybenzoic Acid
in n-Octanol

Mix n-Octanol Solution
with Water

Shake to Equilibrate

Separate Phases
(Centrifugation)

Analyze Concentration
in Both Phases (e.g., HPLC)

Calculate P and logP

Click to download full resolution via product page

A workflow for determining the octanol-water partition coefficient.

Cytotoxicity Assay
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The in vitro cytotoxicity of 2-Ethoxybenzoic acid can be assessed using a standard MTT

assay.

Cell Culture: Seed cells (e.g., human dental pulp fibroblasts) in a 96-well plate at a suitable

density and allow them to adhere overnight.

Compound Treatment: Prepare serial dilutions of 2-Ethoxybenzoic acid in the appropriate

cell culture medium. Replace the existing medium in the wells with the medium containing

the different concentrations of the test compound. Include a vehicle control.

Incubation: Incubate the plate for a predetermined period (e.g., 24, 48, or 72 hours).

MTT Assay: Add MTT solution to each well and incubate to allow for the formation of

formazan crystals by viable cells.

Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at the appropriate wavelength using a

microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and

determine the IC₅₀ value.

Applications
Dental Cements
A primary application of 2-Ethoxybenzoic acid is as a component in dental cements, often in

combination with zinc oxide and eugenol (ZOE).[1][10] The addition of 2-Ethoxybenzoic acid
to ZOE cements can enhance their mechanical properties.[10]

Mechanism of Action in Dental Cements:

In these formulations, 2-Ethoxybenzoic acid acts as a chelating agent. The acidic proton of

the carboxylic acid group reacts with zinc oxide in a classic acid-base reaction, forming a zinc

carboxylate salt matrix. This matrix encapsulates the unreacted zinc oxide particles, leading to

the setting and hardening of the cement. The ethoxy group contributes to the plasticity and flow

characteristics of the mixed cement.
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Setting Mechanism of EBA Dental Cement

2-Ethoxybenzoic Acid
(Liquid)

Mixing

Zinc Oxide
(Powder)

Acid-Base Reaction
(Chelation)

Zinc Carboxylate Salt Matrix
(Set Cement)

Click to download full resolution via product page

Simplified setting reaction of 2-Ethoxybenzoic acid based dental cement.

Chemical Intermediate
2-Ethoxybenzoic acid serves as a valuable intermediate in organic synthesis.[11] The

carboxylic acid and the aromatic ring functionalities allow for a variety of chemical

transformations, making it a building block for more complex molecules in the pharmaceutical

and materials science industries.[3]

Biological Activity and Signaling Pathways
While 2-Ethoxybenzoic acid is reported to have anti-inflammatory and analgesic effects, the

specific molecular mechanisms and signaling pathways involved are not well-documented in

the current scientific literature. Studies on structurally related benzoic acid derivatives have

shown interactions with pathways such as the cyclooxygenase (COX) and nuclear factor-kappa

B (NF-κB) signaling pathways.[12] For instance, some benzoic acid derivatives have been

shown to inhibit COX-2 activity and reduce the production of pro-inflammatory cytokines like

TNF-α and IL-1β.[12] However, direct evidence for the involvement of 2-Ethoxybenzoic acid in

these or other specific signaling pathways is currently lacking. Further research is required to

elucidate its precise mechanism of biological action.

Conclusion
2-Ethoxybenzoic acid (CAS 134-11-2) is a well-characterized compound with established

applications, particularly in the formulation of dental cements and as a synthetic intermediate.
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Its chemical and physical properties are well-defined, and reliable synthetic protocols are

available. While its biological activities are noted, a significant knowledge gap exists regarding

its specific interactions with cellular signaling pathways. This guide provides a solid foundation

of technical information for researchers and developers working with this compound and

highlights areas where further investigation is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 2-Ethoxybenzoic Acid
(CAS 134-11-2)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047042#2-ethoxybenzoic-acid-cas-134-11-2-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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